Cas no 38071-66-8 (Methyl 5-isopropylfuran-2-carboxylate)

• Product Name: Methyl 5-isopropylfuran-2-carboxylate
• CAS No: 38071-66-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1092574
• PubChem ID: 12207649
• Update Time: 2025-07-29

Methyl 5-isopropylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-isopropylfuran-2-carboxylate
• methyl 5-propan-2-ylfuran-2-carboxylate
• EN300-7562723
• ZWAVSQBEMICJOQ-UHFFFAOYSA-N
• SCHEMBL2303474
• 5-isopropyl-furan-2-carboxylic acid methyl ester
• Methyl5-isopropylfuran-2-carboxylate
• SB61312
• methyl 5-(propan-2-yl)furan-2-carboxylate
• 38071-66-8
• CS-0120819

• Inchi： 1S/C9H12O3/c1-6(2)7-4-5-8(12-7)9(10)11-3/h4-6H,1-3H3
• InChI Key： ZWAVSQBEMICJOQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C)C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

Additional information on Methyl 5-isopropylfuran-2-carboxylate

Methyl 5-Isopropylfuran-2-Carboxylate: A Comprehensive Overview

Methyl 5-isopropylfuran-2-carboxylate, also known by its CAS number CAS No. 38071-66-8, is a versatile organic compound with a wide range of applications in various industries. This compound is a methyl ester derivative of 5-isopropylfuran-2-carboxylic acid, and its structure consists of a furan ring substituted with an isopropyl group at the 5-position and a methyl ester group at the 2-position. The compound is widely recognized for its unique chemical properties, which make it an essential component in numerous chemical processes.

The synthesis of methyl 5-isopropylfuran-2-carboxylate involves several methods, including the esterification of 5-isopropylfuran-2-carboxylic acid with methanol under acidic or enzymatic catalysis. The choice of synthesis method depends on the specific requirements of the application, such as purity, yield, and cost-effectiveness. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing.

One of the most notable applications of methyl 5-isopropylfuran-2-carboxylate is in the fragrance industry. Its pleasant aroma and stability make it a popular ingredient in perfumes, cosmetics, and personal care products. The compound's ability to retain its fragrance properties under various environmental conditions has made it a preferred choice for manufacturers seeking long-lasting scent solutions.

In addition to its use in fragrances, methyl 5-isopropylfuran-2-carboxylate has found significant applications in the pharmaceutical industry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic properties. Recent studies have highlighted its role in drug delivery systems, where it serves as a stabilizing agent to enhance the efficacy and bioavailability of active pharmaceutical ingredients.

The compound also plays a crucial role in material science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages makes it an ideal candidate for creating high-performance materials with enhanced mechanical and thermal properties. Innovations in polymer chemistry have further expanded its utility in creating sustainable materials that meet the demands of modern industries.

From an environmental perspective, methyl 5-isopropylfuran-2-carboxylate has been studied for its biodegradability and eco-friendly properties. Research indicates that under controlled conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This attribute is increasingly important as industries strive to adopt greener practices and comply with stringent environmental regulations.

In conclusion, methyl 5-isopropylfuran-2-carboxylate (CAS No. 38071-66-8) is a multifaceted compound with diverse applications across various sectors. Its unique chemical properties, coupled with advancements in synthesis and application techniques, continue to drive its relevance in both industrial and scientific contexts. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its position as a key player in modern chemistry.